N-[3-(5-methyl-1,2,4-oxadiazol-3-yl)pyrrolidin-3-yl]acetamide, trifluoroacetic acid
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Description
N-[3-(5-methyl-1,2,4-oxadiazol-3-yl)pyrrolidin-3-yl]acetamide, trifluoroacetic acid is a useful research compound. Its molecular formula is C11H15F3N4O4 and its molecular weight is 324.26. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Catalytic Applications : A study detailed the use of (S)-N-(2-pyrrolidinylmethyl)pyrrolidine/trifluoroacetic acid combination to catalyze the addition of alkyl methyl ketones to beta-dimethyl(phenyl)silylmethylene malonate, showcasing its utility in achieving high yield and excellent regio- and enantioselectivity in organic synthesis (Chowdhury & Ghosh, 2009).
Synthesis of Heterocyclic Compounds : Research on the synthesis of [1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides with an 1,2,4-oxadiazol cycle revealed a method for producing these compounds, which have notable biological properties. This synthesis method provides a pathway for creating diverse functionalized derivatives for further pharmacological evaluation (Karpina et al., 2019).
Biological Evaluation
Anticancer Properties : Novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol were synthesized and evaluated for their cytotoxicity against various cancer cell lines. This study highlights the potential anticancer applications of compounds derived from the 1,3,4-oxadiazole moiety, showcasing the importance of structural modifications to enhance biological activity (Vinayak et al., 2014).
Antimicrobial and Antimycobacterial Activity : Isonicotinic acid hydrazide derivatives, including those linked to the 1,3,4-oxadiazol-2-ylthio)acetamide structure, were synthesized and evaluated for their antimicrobial activities. Such studies are crucial for the development of new therapeutic agents against resistant microbial strains (R.V.Sidhaye et al., 2011).
Properties
IUPAC Name |
N-[3-(5-methyl-1,2,4-oxadiazol-3-yl)pyrrolidin-3-yl]acetamide;2,2,2-trifluoroacetic acid |
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InChI |
InChI=1S/C9H14N4O2.C2HF3O2/c1-6(14)12-9(3-4-10-5-9)8-11-7(2)15-13-8;3-2(4,5)1(6)7/h10H,3-5H2,1-2H3,(H,12,14);(H,6,7) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URWVMXQFDYQADU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C2(CCNC2)NC(=O)C.C(=O)(C(F)(F)F)O |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F3N4O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.26 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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